BREVETOXIN PbTx-3
BREVETOXIN PbTx-3
BREVETOXIN PbTx-3(cas 85079-48-7) is an activator of voltage-sensitive Na+ channels. Cyclic polyether, from the microorganism Ptychodiscus brevis. A neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning.
Brand Name:
Vulcanchem
CAS No.:
85079-48-7
VCID:
VC0000068
InChI:
InChI=1S/C50H72O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,26,28-42,44-45,51-52H,1,11-15,17-24H2,2-8H3/b10-9-
SMILES:
CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C
Molecular Formula:
C50H72O14
Molecular Weight:
897.1 g/mol
BREVETOXIN PbTx-3
CAS No.: 85079-48-7
ADC Toxins
VCID: VC0000068
Molecular Formula: C50H72O14
Molecular Weight: 897.1 g/mol
Purity: 95 % (HPLC)
| CAS No. | 85079-48-7 |
|---|---|
| Product Name | BREVETOXIN PbTx-3 |
| Molecular Formula | C50H72O14 |
| Molecular Weight | 897.1 g/mol |
| IUPAC Name | (21Z)-12-hydroxy-14-[2-(hydroxymethyl)prop-2-enyl]-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one |
| Standard InChI | InChI=1S/C50H72O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,26,28-42,44-45,51-52H,1,11-15,17-24H2,2-8H3/b10-9- |
| Standard InChIKey | BKMHDYJRAAJTAD-FGRVLNGBSA-N |
| Isomeric SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(C/C=C\C9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C |
| SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C |
| Canonical SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C |
| Description | BREVETOXIN PbTx-3(cas 85079-48-7) is an activator of voltage-sensitive Na+ channels. Cyclic polyether, from the microorganism Ptychodiscus brevis. A neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning. |
| Purity | 95 % (HPLC) |
| Synonyms | evetoxin GB-3 brevetoxin PbTx-3 brevetoxin T-17 brevetoxin T17 T17 toxin |
| Reference | - Shimizu et al., J. Am. Chem. Soc.(1986) 108:514 - Trainer et al., ACS, Symposium series(1990) 418:166 |
| PubChem Compound | 5353448 |
| Last Modified | Nov 11 2021 |
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